Cas no 26073-88-1 (2-Tetradecanol,1-mercapto-)
2-Tetradecanol,1-mercapto- structure
Product Name:2-Tetradecanol,1-mercapto-
CAS No:26073-88-1
MF:C14H30OS
MW:246.45240354538
CID:280470
PubChem ID:117292
Update Time:2025-04-19
2-Tetradecanol,1-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2-Tetradecanol,1-mercapto-
- 1-sulfanyltetradecan-2-ol
- 1-Mercaptotetradecan-2-ol
- 26073-88-1
- NS00051006
- EINECS 247-440-1
- SCHEMBL9180827
- DTXSID80948951
-
- Inchi： 1S/C14H30OS/c1-2-3-4-5-6-7-8-9-10-11-12-14(15)13-16/h14-16H,2-13H2,1H3
- InChI Key： ZTHFHHQRUMLRIM-UHFFFAOYSA-N
- SMILES： SCC(CCCCCCCCCCCC)O
Computed Properties
- Exact Mass: 246.2019
- Monoisotopic Mass: 246.202
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- Density: 0.907
- Boiling Point: 341°Cat760mmHg
- Flash Point: 160°C
- Refractive Index: 1.473
- PSA: 20.23
2-Tetradecanol,1-mercapto- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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